Cas no 501130-49-0 (6-Bromoisoquinoline-1,3(2h,4h)-dione)

6-Bromoisoquinoline-1,3(2h,4h)-dione structure
501130-49-0 structure
Product Name:6-Bromoisoquinoline-1,3(2h,4h)-dione
CAS No:501130-49-0
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD12755363
CID:1558585
PubChem ID:12023317
Update Time:2025-04-21

6-Bromoisoquinoline-1,3(2h,4h)-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3(2H,4H)-Isoquinolinedione, 6-bromo-
    • 6-Bromoisoquinoline-1,3(2H,4H)-dione
    • 7-bromo-4H-isoquinoline-1,3-dione
    • BDBM50161988
    • AKOS016370153
    • SCHEMBL3563577
    • BVA13049
    • 501130-49-0
    • 6-Bromoisoquinoline-1,3 (2H, 4H)-dione
    • MFCD12755363
    • CS-0210877
    • 6-Bromo-1,2,3,4-tetrahydroisoquinoline-1,3-dione
    • CHEMBL3793210
    • DA-42300
    • Z1269240798
    • 6-BROMO-2,4-DIHYDROISOQUINOLINE-1,3-DIONE
    • 6-Bromo-4H-isoquinoline-1,3-dione
    • HKYFVARBWSUEAJ-UHFFFAOYSA-N
    • AS-41049
    • 6-Bromoisoquinoline-1,3(2h,4h)-dione
    • MDL： MFCD12755363
    • Inchi： 1S/C9H6BrNO2/c10-6-1-2-7-5(3-6)4-8(12)11-9(7)13/h1-3H,4H2,(H,11,12,13)
    • InChI Key： HKYFVARBWSUEAJ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C(NC(CC=2C=1)=O)=O

Computed Properties

  • Exact Mass: 238.95818
  • Monoisotopic Mass: 238.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17

6-Bromoisoquinoline-1,3(2h,4h)-dione Pricemore >>

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6-Bromoisoquinoline-1,3(2h,4h)-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:501130-49-0)6-Bromoisoquinoline-1,3(2h,4h)-dione
Order Number:A938618
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:27
Price ($):214.0/750.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:501130-49-0)6-Bromoisoquinoline-1,3(2h,4h)-dione
A938618
Purity:99%/99%
Quantity:1g/5g
Price ($):214.0/750.0
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